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Compound of Interest

Compound Name: TD1092 intermediate-1

Cat. No.: B15554908

In-depth Technical Guide: TD1092 intermediate-1

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity

CAS Number: 1584239-82-6[1] Molecular Formula: C35H48N406 Molecular Weight: 620.78
g/mol

Property Value

CAS Number 1584239-82-6

Molecular Formula C35H48N406

Molecular Weight 620.78 g/mol
Introduction

TD1092 intermediate-1 is a key chemical entity utilized in the synthesis of the more complex
molecule, TD1092. Its significance lies in its role as a building block for this final product, which
is associated with the field of Antibody-Drug Conjugates (ADCs). ADCs represent a targeted
therapeutic approach, combining the specificity of an antibody with the cytotoxic potential of a
small molecule drug. The precise structure and chemical properties of TD1092 intermediate-1
are crucial for the successful synthesis and ultimate efficacy of the final ADC.
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Synthesis and Logical Workflow

The synthesis of a complex therapeutic agent like an Antibody-Drug Conjugate involves a
multi-step process. TD1092 intermediate-1 represents a critical milestone within this synthetic
pathway. The general logical workflow for the utilization of such an intermediate is depicted
below. This diagram illustrates the conceptual flow from starting materials to the final
conjugated antibody, highlighting the position of the intermediate.
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Starting Materials H Chemical Synthesis Steps H TD1092 intermediate-1 H Further Synthetic Modifications H Final Payload (TD1092)

Purified Antibody-Drug Conjugate
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Synthesis & Purification Workflow

Reactant 1 + Reactant 2 in Solvent

Generalized ADC Target Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15554908?utm_src=pdf-custom-synthesis
https://www.invivochem.cn/products/2750/?page=110&prop_filter=%7B%7D
https://www.benchchem.com/product/b15554908#td1092-intermediate-1-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15554908#td1092-intermediate-1-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15554908#td1092-intermediate-1-cas-number-and-molecular-weight
https://www.benchchem.com/product/b15554908#td1092-intermediate-1-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554908?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

